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Compound of Interest

Compound Name: Pentyl rhamnoside

Cat. No.: B609910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl rhamnoside is an alkyl glycoside, a class of molecules gaining significant attention for
their versatile applications, ranging from cosmetics to potential therapeutic agents. This
technical guide provides an in-depth overview of the physicochemical properties, synthesis,
and biological activities of pentyl rhamnoside, offering valuable insights for its application in
research and development.

Physicochemical Properties of Pentyl Rhamnoside

The physicochemical characteristics of pentyl rhamnoside are fundamental to understanding
its behavior in various formulations and biological systems. Key quantitative data are
summarized in the table below.
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Property Value Source
(2S,3R,4R,5R)-2-methyl-6-

IUPAC Name (pentyloxy)tetrahydro-2H- [1]
pyran-3,4,5-triol
Selectiose, L-

Synonyms Mannopyranoside, pentyl 6- [1][2]
deoxy-

CAS Number 494844-53-0 [1][2]

Molecular Formula C11H2205 [1112]

Molecular Weight 234.29 g/mol [1][2]

Appearance Solid powder [1]
Soluble in DMSO. Estimated

Solubility water solubility: 5862 mg/L @ [1]

25 °C.

XlogP3-AA (Estimated)

0.2

Storage

Dry, dark, and at 0-4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[1]

Experimental Protocols

The synthesis of pentyl rhamnoside can be achieved through several methods, including

direct chemical synthesis (acetalization) and enzymatic routes. A generalized protocol for the

direct acetalization method is provided below.

Protocol: Synthesis of Pentyl Rhamnoside via Direct

Acetalization

This protocol is based on the principle of direct acetalization of L-rhamnose with pentanol. L-

rhamnose is noted to be more reactive than D-glucose in such reactions with long-chain
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alcohols due to its higher lipophilicity.[3][4]

Materials:

e L-rhamnose

e 1-Pentanol

e Acid catalyst (e.g., p-toluenesulfonic acid or a strong acid ion-exchange resin)
e Anhydrous solvent (e.g., toluene or dichloromethane)

e Sodium bicarbonate (or other suitable base for neutralization)

e Anhydrous sodium sulfate or magnesium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, suspend L-rhamnose in a mixture of 1-pentanol (in excess, acting as both
reactant and solvent) and an anhydrous solvent like toluene.

o Catalyst Addition: Add a catalytic amount of a strong acid catalyst (e.g., p-toluenesulfonic
acid).

o Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically
removed and collected in the Dean-Stark trap. Monitor the reaction progress using Thin
Layer Chromatography (TLC).

e Quenching and Neutralization: Once the reaction is complete (as indicated by the
consumption of L-rhamnose), cool the mixture to room temperature. Neutralize the acid
catalyst by adding a mild base, such as sodium bicarbonate solution, until the pH is neutral.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/18498487/
https://www.researchgate.net/publication/5352679_Cosmetic_use_formulations_containing_pentyl_rhamnoside_and_cetyl_rhamnoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extraction: If necessary, dilute the mixture with an organic solvent and wash with water to
remove any remaining catalyst and unreacted pentanol. Separate the organic layer.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.

Purification: Purify the crude pentyl rhamnoside using silica gel column chromatography.
Elute with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the
pure product.

Characterization: Confirm the structure and purity of the synthesized pentyl rhamnoside
using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H
and 13C) and Mass Spectrometry (MS).
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Caption: Workflow for the chemical synthesis of pentyl rhamnoside.
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Biological Activities and Applications

Pentyl rhamnoside has emerged as a molecule of interest in cosmetics and is being explored
for its broader biological activities.

Cosmetic Applications: Skin Conditioning and Emollient

Pentyl rhamnoside is utilized in cosmetic formulations as a skin conditioning agent and a non-
toxic cosurfactant.[3] Its amphiphilic nature allows it to formulate microemulsions, leading to
products with high hydration properties and rapid skin penetration.[3][4] Studies have shown
that emollients containing pentyl rhamnoside, in combination with lipids like ceramides and
cholesterol, are effective in managing xerosis (dry skin) and atopic skin.[5] The proposed
mechanism involves improving the skin barrier function, which in turn limits the penetration of
environmental irritants and allergens that can trigger cutaneous inflammatory responses.[5] It
has been suggested that pentyl rhamnoside itself possesses potential anti-inflammatory
activity targeted at keratinocytes during the initial stages of epidermal inflammation.[5]
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Caption: Mechanism of action for pentyl rhamnoside in skin conditioning.

Antimicrobial and Anti-Biofilm Activity

While specific studies on pentyl rhamnoside are limited, the broader class of alkyl
rhamnosides has demonstrated significant antimicrobial and anti-biofilm activity against
pathogenic bacteria such as S. aureus and P. aeruginosa.[6][7][8] These compounds act via
multiple mechanisms, disrupting key cellular processes in bacteria. Proteomic studies on
bacteria treated with alkyl rhamnosides revealed a significant regulatory effect on various
pathways, including:

e Energy production

e Substrate transportation
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¢ Signal transduction
« Balance of key molecules[6][7][8]

This multi-targeted approach makes alkyl rhamnosides, including pentyl rhamnoside,
promising candidates for development as additives in pharmaceutical, food, and cosmetic
industries to control bacterial growth and biofilm formation.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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